Cas no 38393-93-0 (5-Tert-Butyl-3,3-dimethyl-1-indanone)

5-Tert-Butyl-3,3-dimethyl-1-indanone structure
38393-93-0 structure
Product Name:5-Tert-Butyl-3,3-dimethyl-1-indanone
CAS No:38393-93-0
MF:C15H20O
MW:216.318704605103
CID:2666668
PubChem ID:608582
Update Time:2024-02-29

5-Tert-Butyl-3,3-dimethyl-1-indanone Chemical and Physical Properties

Names and Identifiers

    • 5-tert-Butyl-3,3-dimethyl-1-indanone
    • UAYMLJQAJQASDB-UHFFFAOYSA-N
    • Q63399792
    • 3,3-dimethyl-5-t-butylindone
    • 1H-Inden-1-one, 5-(1,1-dimethylethyl)-2,3-dihydro-3,3-dimethyl-
    • 5-tert-Butyl-3,3-dimethylindan-1-one
    • 3,3-Dimethyl-5-tert-butyl-1-indanone
    • 5-tert-Butyl-3,3-dimethyl-indan-1-one
    • 5-tert-Butyl-3,3-dimethyl-1-indanone #
    • 5-Tert-Butyl-3,3-dimethyl-1-indanone
    • Inchi: 1S/C15H20O/c1-14(2,3)10-6-7-11-12(8-10)15(4,5)9-13(11)16/h6-8H,9H2,1-5H3
    • InChI Key: UAYMLJQAJQASDB-UHFFFAOYSA-N
    • SMILES: O=C1C2C=CC(=CC=2C(C)(C)C1)C(C)(C)C

Computed Properties

  • Exact Mass: 216.151415257g/mol
  • Monoisotopic Mass: 216.151415257g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 295
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1
  • XLogP3: 4.2
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